Cas no 2228327-77-1 (2-(5-chloro-2-ethoxyphenyl)propan-2-ol)

• Product Name: 2-(5-chloro-2-ethoxyphenyl)propan-2-ol
• CAS No: 2228327-77-1
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 6027707
• PubChem ID: 165695851
• Update Time: 2025-06-14

2-(5-chloro-2-ethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-ethoxyphenyl)propan-2-ol
• 2228327-77-1
• EN300-1995647

• Inchi： 1S/C11H15ClO2/c1-4-14-10-6-5-8(12)7-9(10)11(2,3)13/h5-7,13H,4H2,1-3H3
• InChI Key： LBJIASSPVYANIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)O)OCC

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(5-chloro-2-ethoxyphenyl)propan-2-ol

Recent Advances in the Study of 2-(5-chloro-2-ethoxyphenyl)propan-2-ol (CAS: 2228327-77-1): A Comprehensive Research Brief

The compound 2-(5-chloro-2-ethoxyphenyl)propan-2-ol (CAS: 2228327-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for 2-(5-chloro-2-ethoxyphenyl)propan-2-ol, emphasizing its role as a key intermediate in the production of more complex bioactive molecules. Researchers have developed optimized protocols for its synthesis, achieving higher yields and purity, which are critical for subsequent pharmacological evaluations. The compound's structural features, including the chloro and ethoxy substituents, have been identified as pivotal for its interactions with biological targets, particularly in the central nervous system.

Pharmacological investigations have revealed that 2-(5-chloro-2-ethoxyphenyl)propan-2-ol exhibits promising activity in modulating neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as an anxiolytic or antidepressant agent, although further mechanistic studies are required to confirm these effects. Notably, the compound's metabolic stability and pharmacokinetic profile have been characterized, providing a foundation for future drug development efforts.

In addition to its central nervous system effects, recent research has explored the compound's anti-inflammatory and antimicrobial properties. Studies have demonstrated its efficacy in inhibiting pro-inflammatory cytokines and certain bacterial strains, opening new avenues for its application in treating inflammatory disorders and infections. These findings underscore the versatility of 2-(5-chloro-2-ethoxyphenyl)propan-2-ol as a multifunctional pharmacophore.

Despite these advancements, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through systematic preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of therapeutics based on this compound.

In conclusion, 2-(5-chloro-2-ethoxyphenyl)propan-2-ol (CAS: 2228327-77-1) represents a promising candidate for further investigation in drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a valuable tool for researchers aiming to develop novel treatments for neurological and inflammatory conditions. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic profile, and exploring its potential in combination therapies.